Cas no 1969288-53-6 (rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine)

• Product Name: rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine
• CAS No: 1969288-53-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD30011391
• CID: 5241086
• PubChem ID: 122164050
• Update Time: 2025-06-03

rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 2-(1,3-dimethyl-1H-pyrazol-4-yl)tetrahydro-, (2S,3R)-
• rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine

• MDL： MFCD30011391
• Inchi： 1S/C9H15N3O/c1-6-7(5-12(2)11-6)9-8(10)3-4-13-9/h5,8-9H,3-4,10H2,1-2H3/t8-,9+/m1/s1
• InChI Key： XKGYOBXMGWJCJL-BDAKNGLRSA-N
• SMILES： O1CC[C@@H](N)[C@@H]1C1=CN(C)N=C1C

Additional information on rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine

Introduction to rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine (CAS No. 1969288-53-6)

rac-(2R,3S)-2-(1,3-dimethyl-1H-pyrazol-4-yl)oxolan-3-amine, also known by its CAS number 1969288536, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrazole ring and an oxolane (tetrahydrofuran) moiety. The stereochemistry of the molecule is defined by the (2R,3S) configuration, which plays a crucial role in its biological activity and chemical reactivity.

The synthesis of rac-(2R,3S)-2-(1,3-dimethylpyrazol4yl)oxolanam involves a series of carefully designed organic reactions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric purity. The use of chiral catalysts and enantioselective methodologies has been pivotal in achieving the desired stereochemistry. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

The chemical structure of this compound is particularly interesting due to the presence of a pyrazole ring. Pyrazoles are heterocyclic aromatic compounds known for their stability and versatility in various chemical reactions. The substitution pattern on the pyrazole ring (specifically at positions 1 and 3 with methyl groups) influences the electronic properties and reactivity of the molecule. This makes it a valuable building block in medicinal chemistry for designing bioactive molecules.

Recent studies have highlighted the potential of rac-(2R,3S)-... as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate specific enzyme activities or interact with key cellular receptors has been explored in preclinical models. The compound has shown promise in anti-inflammatory and antitumor studies, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a candidate for coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The stereochemistry of (2R,3S) configuration is critical for its biological activity. Recent research has demonstrated that this specific stereochemistry enhances the binding affinity to target proteins compared to other stereoisomers. This highlights the importance of stereochemical control in drug design and optimization.

In terms of analytical characterization, modern techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the structure and stereochemistry of this compound. These methods provide high-resolution data that are essential for understanding the molecular interactions and properties.

The development of efficient analytical methods for quality control is another area where this compound has contributed significantly. Its structural complexity makes it a challenging analyte for chromatographic separation techniques; however, recent advancements in high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise quantification and identification.

In conclusion, rac-(2R,3S)-... represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry-dependent activity, and potential for further functionalization make it an attractive target for ongoing research efforts.